Cas no 2171600-10-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(7-methyl-1,4-oxazepan-4-yl)-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(7-methyl-1,4-oxazepan-4-yl)-5-oxopentanoic acid
• CAS No: 2171600-10-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6422853
• PubChem ID: 165820812
• Update Time: 2025-08-03

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(7-methyl-1,4-oxazepan-4-yl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(7-methyl-1,4-oxazepan-4-yl)-5-oxopentanoic acid
• EN300-1559747
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(7-methyl-1,4-oxazepan-4-yl)-5-oxopentanoic acid
• 2171600-10-3

• Inchi： 1S/C26H30N2O6/c1-17-12-13-28(14-15-33-17)25(31)23(10-11-24(29)30)27-26(32)34-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22-23H,10-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： XGFNPCRXDNVZAH-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1C

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(7-methyl-1,4-oxazepan-4-yl)-5-oxopentanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(7-methyl-1,4-oxazepan-4-yl)-5-oxopentanoic acid (CAS No. 2171600-10-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(7-methyl-1,4-oxazepan-4-yl)-5-oxopentanoic acid (CAS No. 2171600-10-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino acid derivative, is characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a substituted oxazepane ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologics.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the synthesis of complex peptides and proteins. The presence of this group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(7-methyl-1,4-oxazepan-4-yl)-5-oxopentanoic acid allows for precise control over the reactivity and stability of the molecule during synthetic processes. This is particularly important in the context of drug development, where the ability to manipulate and optimize molecular structures can significantly impact the efficacy and safety of the final product.

The 7-methyl-1,4-oxazepan-4-yl substituent is another key feature of this compound. Oxazepanes are heterocyclic compounds that have shown promise in various biological activities, including anti-inflammatory, antiviral, and neuroprotective effects. The substitution with a methyl group at the 7-position can further enhance these properties by altering the conformational flexibility and electronic characteristics of the molecule. This makes 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(7-methyl-1,4-oxazepan-4-yl)-5-oxopentanoic acid a valuable candidate for further investigation in drug discovery programs.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of compounds similar to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(7-methyl-1,4-oxazepan-4-yl)-5-oxopentanoic acid. For instance, studies have shown that Fmoc-amino acid derivatives can be used as building blocks for the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties. These peptidomimetics have been explored for their potential in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The synthetic route for 4-{[(9H-fluoren - 9 - yl) methoxy carbonyl] amino} - 5 - (7 - methyl - 1 , 4 - oxazepan - 4 - yl) - 5 - oxopentanoic acid involves several well-established chemical reactions. The synthesis typically begins with the protection of an amino group using Fmoc chloride, followed by the introduction of the oxazepane ring through a series of nucleophilic substitutions and cyclizations. The final step involves the formation of the carboxylic acid moiety through oxidation or other suitable methods. Each step in this process requires careful optimization to ensure high yields and purity of the final product.

In terms of its biological activity, preliminary studies have indicated that 4-{[(9H-fluoren - 9 - yl) methoxy carbonyl] amino} - 5 - (7 - methyl - 1 , 4 - oxazepan - 4 - yl) - 5 - oxopentanoic acid exhibits promising anti-inflammatory properties. In vitro assays have shown that this compound can effectively inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. Additionally, it has demonstrated neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.

The potential therapeutic applications of 4-{[(9H-fluoren - 9 - yl) methoxy carbonyl] amino} - 5 - (7 - methyl - 1 , 4 - oxazepan - 4 - yl) - 5 - oxopentanoic acid extend beyond inflammation and neuroprotection. Recent research has also explored its use as a scaffold for developing novel antibiotics. The unique structural features of this compound make it suitable for modifying existing antibiotics to overcome resistance mechanisms employed by pathogenic bacteria. This is particularly relevant given the growing global concern over antibiotic resistance.

In conclusion, 4-{[(9H-fluoren - 9 - yl) methoxy carbonyl] amino} - 5 - (7 - methyl - 1 , 4 - oxazepan - 4 - yl) - 5 - oxopentanoic acid (CAS No. 2171600-10)-3 is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern drug discovery efforts.